[2,2-Dimethyl-3-(oxan-2-yl)propyl](methyl)amine hydrochloride

• IUPAC Name: N,2,2-trimethyl-3-(oxan-2-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H23NO.ClH/c1-11(2,9-12-3)8-10-6-4-5-7-13-10;/h10,12H,4-9H2,1-3H3;1H
• InChI Key: OFNZCTJXJVYUTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1CCCCO1)CNC.Cl
• Molecular Formula: C11H24ClNO
• Molecular Weight: 221.77 g/mol

Description

Molecular Structure Analysis

The molecular structure of DMOP consists of a nitrogen atom with two methyl substituents and one hydrogen. The exact structural analysis of DMOP is not available in the searched resources.

Scientific Research Applications

Reaction Mechanisms and Synthesis

• The reaction of dimethyl 2-methyl- and dimethyl 2-phenyl-4-oxo-4H-chromen-3-yl-phosphonate with various aliphatic and aromatic amines led to novel cyclic phosphonic analogs, highlighting the reactivity of similar compounds with amines (Budzisz Elż & Pastuszko Slawomir, 1999).

Heterocyclic Compound Synthesis

• Utilization of 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride in various alkylation and ring closure reactions generated a structurally diverse library of compounds, demonstrating the versatility of similar compounds in synthesizing a wide array of heterocyclic structures (G. Roman, 2013).

Anticancer and Biological Activity

• A study on 2,2-dimethyl-2H-chromene based arylsulfonamide analogs, including the investigation of structural motifs for chemical modification, aimed at improving pharmacological properties for cancer therapy, might provide insight into designing analogs with enhanced biological activities (J. Mun et al., 2012).

Material Science Applications

• A novel conjugated polyelectrolyte based on benzodithiophene was synthesized for use as an electron transport layer in polymer solar cells, showing how structurally complex amines can contribute to advanced material applications (Hong‐I Kim et al., 2014).

These studies, while not directly related to 2,2-Dimethyl-3-(oxan-2-yl)propylamine hydrochloride, showcase the chemical versatility and potential applications of compounds with similar functional groups or structural elements in various fields, including organic synthesis, material science, and pharmacology. Each reference provides a glimpse into the complex reactions and potential utility of similar chemical entities in scientific research.